Reactive blue 24

• CAS No.: 12217-11-7
• Molecular Formula: C5H6NNaO2S

Description

Reactive blue 24 is a useful research compound. Its molecular formula is C5H6NNaO2S. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Significance of Reactive Dyes As Recalcitrant Pollutants in Environmental Research

Reactive dyes are a major class of synthetic organic colorants used extensively in the textile industry. ijcmas.com Their widespread application leads to the generation of large volumes of wastewater containing these dyes. researchgate.net The inherent stability and resistance to degradation, desirable properties for dyeing fabrics, make them "recalcitrant" pollutants in the environment. openbiotechnologyjournal.comsustainability-directory.com This means they resist conventional wastewater treatment methods and persist for long periods.

The environmental impact of reactive dyes is multifaceted. Their presence in water bodies is highly visible, affecting water transparency and aesthetics even at low concentrations. ijcmas.com This reduction in light penetration can inhibit photosynthesis in aquatic plants, disrupting the entire aquatic ecosystem. sci-hub.se Furthermore, many synthetic dyes and their breakdown products are toxic, and some have been identified as potentially carcinogenic and mutagenic. ijcmas.comsci-hub.se The complex aromatic structures of these dyes, such as the anthraquinone (B42736) core in Reactive Blue 24, contribute to their recalcitrance and potential toxicity. frontiersin.org

Academic Rationale for Studying Reactive Blue 24 As a Model Compound for Remediation Technologies

The selection of a specific compound as a model for research is crucial for developing broadly applicable technologies. Reactive Blue 24 is frequently chosen for remediation studies due to several key factors:

Representative Structure: As an anthraquinone-based dye, Reactive Blue 4 (a closely related compound often studied alongside or as a proxy for this compound) possesses a complex and stable aromatic structure that is representative of a challenging class of pollutants. frontiersin.org

Commercial Importance and Frequent Detection: Reactive dyes like RB4 are widely used in the textile industry, leading to their common presence in industrial effluents.

Recalcitrant Nature: Its resistance to conventional biological treatment makes it an ideal candidate for testing the efficacy of novel and advanced remediation techniques.

These characteristics make this compound a valuable tool for researchers to evaluate and optimize various treatment processes, with the aim of developing robust solutions for a wide range of dye-containing wastewaters.

Evolution of Research Paradigms in Reactive Blue 24 Remediation

Adsorptive Removal Studies

Adsorption is a widely studied technique for dye removal due to its simplicity, cost-effectiveness, and efficiency in transferring pollutants from the liquid phase to a solid surface. Research in this area focuses on developing and characterizing novel adsorbent materials and understanding the fundamental principles governing the adsorption process, including kinetics, isotherms, thermodynamics, and mechanisms.

Development and Characterization of Novel Adsorbent Materials for this compound Sequestration

The search for efficient and low-cost adsorbents for this compound removal is an active area of research. Various materials, including activated carbon, agricultural wastes, and modified natural materials, have been explored. For instance, powdered activated carbon (PAC) has been investigated for the removal of reactive dyes, including Reactive Blue 19, which shares structural similarities with this compound. neptjournal.com Studies have also explored the use of modified natural materials like wheat straw and chitosan (B1678972) derivatives for the adsorption of reactive dyes. mdpi.comresearchgate.net The effectiveness of an adsorbent is highly dependent on its surface properties, such as surface area, porosity, and functional groups, which influence its interaction with the dye molecules. Characterization techniques such as FTIR, SEM, and surface area analysis are crucial in evaluating the properties of developed adsorbents. researchgate.netresearchgate.net

Investigations into this compound Adsorption Kinetics

Adsorption kinetics studies provide insights into the rate at which the adsorption process occurs and the potential rate-limiting steps involved. Common kinetic models applied to study the adsorption of reactive dyes include pseudo-first-order, pseudo-second-order, and intra-particle diffusion models. neptjournal.comresearchgate.netscirp.orgresearchgate.netwaterjournal.ir For many reactive dyes, including those structurally related to this compound, the pseudo-second-order kinetic model has been found to satisfactorily represent the adsorption kinetics, suggesting that the adsorption rate is controlled by the chemical adsorption process involving valence forces through sharing or exchange of electrons between the adsorbent and the adsorbate. tandfonline.comneptjournal.comresearchgate.netscirp.orgwaterjournal.ir Studies often involve monitoring the dye uptake from aqueous solutions over different time intervals to determine the adsorption rate constants and understand the adsorption mechanism. neptjournal.comresearchgate.net

Equilibrium Adsorption Isotherms Modeling for this compound Systems

Adsorption isotherms describe the equilibrium relationship between the concentration of the dye in the solution and the amount of dye adsorbed onto the adsorbent surface at a constant temperature. Commonly used isotherm models include Langmuir, Freundlich, and Temkin models. tandfonline.comneptjournal.comresearchgate.netscirp.orgwaterjournal.irtandfonline.comscispace.com The Langmuir model assumes monolayer adsorption onto a homogeneous surface, while the Freundlich model describes adsorption on heterogeneous surfaces. neptjournal.com The Temkin isotherm considers the effect of interactions between adsorbent and adsorbate. neptjournal.com Studies on reactive dye adsorption, including those relevant to this compound, often find that the Langmuir or Freundlich models best fit the experimental data, providing information on the adsorption capacity and intensity. tandfonline.comneptjournal.comresearchgate.netscirp.orgwaterjournal.irscispace.commdpi.com For instance, studies on Reactive Red 24 and Methylene (B1212753) Blue adsorption onto Brewer's Spent Grain found the Langmuir model to be a better fit, suggesting a monolayer adsorption mechanism. tandfonline.com

Thermodynamic Analyses of this compound Adsorption Processes

Thermodynamic studies are conducted to evaluate the feasibility and spontaneity of the adsorption process and to determine the energy changes involved. Parameters such as Gibbs free energy change (ΔG⁰), enthalpy change (ΔH⁰), and entropy change (ΔS⁰) are calculated from adsorption experiments conducted at different temperatures. neptjournal.commdpi.comresearchgate.netscirp.orgresearchgate.netbibliotekanauki.pl A negative value of ΔG⁰ indicates a spontaneous adsorption process. mdpi.com The sign of ΔH⁰ provides information about the nature of the adsorption; a negative ΔH⁰ suggests an exothermic process, while a positive ΔH⁰ indicates an endothermic process. neptjournal.commdpi.comscirp.orgbibliotekanauki.pl Studies on the adsorption of reactive dyes have shown varying thermodynamic behaviors depending on the adsorbent and dye, with some processes being exothermic and spontaneous. neptjournal.commdpi.comscirp.orgacs.org

Here is an example of how thermodynamic data might be presented, based on findings for similar reactive dyes:

Adsorbent	Temperature (K)	ΔG⁰ (kJ/mol)	ΔH⁰ (kJ/mol)	ΔS⁰ (J/mol·K)
Powdered Activated Carbon (RB19) neptjournal.com	Not specified	Not specified	Negative	Not specified
Cross-Linked β-Chitosan Glycan (RB221) mdpi.com	303-323	Negative	Negative	Not specified
Activated Carbon (Reactive Blue 5G) acs.org	303	Not specified	Negative	Not specified
Activated Carbon (Reactive Dyes) scirp.org	300-318	Negative	Positive	Positive

Elucidation of Adsorption Mechanisms at the Adsorbent-Reactive Blue 24 Interface

Understanding the interactions between this compound molecules and the adsorbent surface is crucial for designing more effective adsorbents. Adsorption mechanisms can involve various forces, including electrostatic interactions, hydrogen bonding, van der Waals forces, and π-π interactions. mdpi.comscirp.orgscispace.com The chemical structure of this compound, with its anthraquinone (B42736) core and functional groups, influences its interaction with different adsorbent surfaces. For instance, the presence of amine and hydroxyl groups on chitosan-based adsorbents can facilitate hydrogen bonding and electrostatic interactions with reactive dyes. mdpi.com The pH of the solution plays a significant role in the adsorption mechanism, affecting the surface charge of the adsorbent and the ionization state of the dye molecules. scirp.orgscispace.com Studies often use techniques like FTIR and zeta potential measurements to investigate the functional groups involved in the adsorption process and the changes occurring at the adsorbent-dye interface. researchgate.net

Advanced Oxidation Processes (AOPs) for this compound Degradation

Advanced Oxidation Processes (AOPs) are powerful chemical treatment methods that involve the generation of highly reactive species, primarily hydroxyl radicals (•OH), to degrade recalcitrant organic pollutants like reactive dyes. mdpi.commdpi.com These radicals have high oxidation potentials and can non-selectively break down complex dye molecules into simpler, less toxic compounds, and potentially lead to complete mineralization. mdpi.com Various AOPs, including Fenton and photo-Fenton processes, ozonation, UV/H₂O₂ systems, and electrochemical oxidation, have been explored for the degradation of reactive dyes. mdpi.commdpi.comresearchgate.netresearchgate.netsciencepublishinggroup.com

Research on the application of AOPs for this compound degradation focuses on optimizing process parameters such as pH, oxidant concentration, catalyst dosage (if applicable), reaction time, and temperature to achieve maximum decolorization and degradation efficiency. researchgate.netresearchgate.net Studies often involve monitoring the decrease in dye concentration and the formation of intermediate degradation products using techniques like UV-Vis spectroscopy and chromatography. The effectiveness of different AOPs can vary depending on the specific dye structure and wastewater composition. For example, while ozonation can be effective for some dyes, the addition of H₂O₂ or Fe(II) ions can significantly enhance the degradation rate in Fenton-like processes by generating more hydroxyl radicals. mdpi.comresearchgate.netresearchgate.net

Here is an example of how AOP degradation data might be presented, based on findings for similar reactive dyes:

AOP Method	Dye Studied	Key Parameters	Decolorization/Degradation Efficiency	Reference
Fenton Process	Blue CL-BR (Azo dye) researchgate.net	pH 3, H₂O₂/Fe²⁺ ratio 24:1	64% color removal	researchgate.net
UV/H₂O₂	Blue CL-BR (Azo dye) researchgate.net	pH 7	99% color removal (30 min)	researchgate.net
Ozonation	Blue CL-BR (Azo dye) researchgate.net	pH 9	98% color removal (30 min)	researchgate.net
Photo-Fenton	Reactive Blue 19 researchgate.net	pH 4, optimized H₂O₂ and FeSO₄ concentrations	>95% degradation (10 min)	researchgate.net

Research methodologies in AOP studies for this compound involve batch or continuous reactor systems, analytical techniques for monitoring dye concentration and byproducts, and kinetic modeling to understand the reaction rates and pathways. The goal is to develop efficient and environmentally friendly AOP-based processes for the treatment of textile wastewater containing this compound.

Photocatalytic Degradation Research

Photocatalytic degradation is a promising AOP that utilizes semiconductor materials as photocatalysts to facilitate the breakdown of organic pollutants in the presence of light. When a photocatalyst is irradiated with light of sufficient energy (equal to or greater than its band gap energy), electron-hole pairs are generated. These charge carriers can then participate in redox reactions with water and dissolved oxygen to produce highly reactive species, such as hydroxyl radicals (•OH) and superoxide (B77818) anions (O₂•⁻), which are capable of degrading organic molecules.

Design and Synthesis of Advanced Photocatalytic Materials for this compound Degradation

The efficiency of photocatalytic degradation is highly dependent on the properties of the photocatalytic material used. Research in this area focuses on designing and synthesizing novel materials with enhanced light absorption capabilities, improved charge carrier separation, and increased surface area and active sites. Various semiconductor materials, including titanium dioxide (TiO₂) and zinc oxide (ZnO), have been extensively studied for dye degradation due to their favorable properties, such as high oxidative power, photostability, and non-toxicity.

Recent studies have explored the use of composite materials and doping strategies to enhance photocatalytic performance. For instance, the incorporation of p-block and d-block elements like Zn, Sm, Fe, Nb, Ag, and Cu into photocatalysts has shown potential in improving charge carrier separation and extending light absorption into the visible spectrum. Examples include ZnO-AAO, Ag-doped ZnO, and SmFeO₃-rGO composites, which have demonstrated high degradation efficiencies for reactive blue dyes under various light sources. The synthesis method can also significantly influence the photocatalytic activity, as seen in studies involving TiO₂/Fe₂O₃ nanopowders synthesized via ultrasonic-assisted sol-gel methods.

Kinetic and Mechanistic Studies of this compound Photocatalysis

Understanding the kinetics and mechanisms of photocatalytic degradation is crucial for optimizing the process and predicting its performance. Kinetic studies typically involve monitoring the decrease in dye concentration over time under different experimental conditions. The Langmuir-Hinshelwood model and pseudo-first-order kinetics are commonly applied models to describe the reaction rates in batch systems.

Mechanistic studies aim to elucidate the step-by-step process of dye degradation, including the generation of reactive species and the degradation pathways of the dye molecule. It is generally accepted that hydroxyl radicals play a primary role in the oxidation of organic compounds during photocatalysis. However, the specific mechanism can vary depending on the photocatalyst, dye structure, and reaction conditions. Studies often involve identifying intermediate products formed during degradation to propose plausible reaction pathways.

Research findings often report rate constants and correlation coefficients (R²) from kinetic modeling to quantify the efficiency of different photocatalytic systems. For example, studies on Reactive Blue 109 degradation using Nb₂O₅/Ag composites have shown pseudo-first-order kinetics with good correlation coefficients (R² > 0.90).

Influence of Operational Parameters on Photocatalytic Efficiency of this compound

Several operational parameters significantly influence the efficiency of photocatalytic degradation of this compound. These include initial dye concentration, photocatalyst dosage, pH of the solution, light intensity and wavelength, and reaction temperature.

Initial Dye Concentration: Generally, increasing the initial dye concentration can decrease the degradation efficiency. This is attributed to the adsorption of dye molecules on the photocatalyst surface, which can block active sites and reduce the penetration of light to the catalyst surface.

Photocatalyst Dosage: There is typically an optimal photocatalyst dosage for maximum degradation efficiency. Below the optimum, there are insufficient active sites for the reaction. Beyond the optimum, excess catalyst can lead to light scattering and reduced light penetration, as well as particle aggregation, which decreases the available surface area.

pH: The pH of the solution affects the surface charge of the photocatalyst, the speciation of the dye molecule, and the generation of reactive species. Optimal pH conditions vary depending on the specific photocatalyst and dye. Studies have shown that maximum degradation efficiency can be achieved at neutral or slightly acidic pH values for some reactive blue dyes.

Light Intensity and Wavelength: Light intensity directly affects the rate of electron-hole pair generation. Higher light intensity generally leads to a faster degradation rate, up to a saturation point. The wavelength of light must match the absorption spectrum of the photocatalyst for effective activation. UV light is commonly used with wide band gap semiconductors like TiO₂, while visible light activation is possible with modified or composite photocatalysts.

Temperature: Temperature can influence reaction kinetics and the stability of the photocatalyst. While higher temperatures can increase reaction rates, excessively high temperatures may negatively impact the photocatalyst's performance or lead to unwanted side reactions.

Research often involves optimizing these parameters to achieve the highest possible degradation efficiency. Studies have utilized statistical methods like the Taguchi method to determine the most influential parameters and their optimal levels for Reactive Blue 2 degradation.

Here is a sample data table illustrating the influence of selected operational parameters on the photocatalytic degradation of a reactive blue dye, based on general findings from the literature:

Parameter	Condition 1	Degradation Efficiency (%)	Condition 2	Degradation Efficiency (%)
Initial Dye Conc. (ppm)	25	98.03	100	47.39
Catalyst Dosage (g/L)	Optimum	High	Excess	Reduced
pH	Neutral/Slightly Acidic	High	Highly Alkaline	Reduced
Light Source	UV/Solar	High	Dark	Low

Fenton and Photo-Fenton Processes in this compound Remediation

Fenton and photo-Fenton processes are advanced oxidation processes that rely on the generation of highly reactive hydroxyl radicals (•OH) through the catalytic decomposition of hydrogen peroxide (H₂O₂) by iron ions. The classical Fenton reaction involves ferrous ions (Fe²⁺) reacting with H₂O₂ to produce •OH, while ferric ions (Fe³⁺) are formed.

Fe²⁺ + H₂O₂ + H⁺ → Fe³⁺ + •OH + H₂O

The photo-Fenton process enhances the classical Fenton reaction by utilizing UV or visible light irradiation. Light can promote the photoreduction of Fe³⁺ back to Fe²⁺, regenerating the catalyst and increasing the production of •OH radicals. Additionally, UV irradiation can directly photolyze H₂O₂ to produce more •OH radicals.

Fe³⁺ + H₂O + hν → Fe²⁺ + •OH + H⁺ H₂O₂ + hν → 2•OH

Fenton-based processes are considered effective for degrading a wide range of organic pollutants, including reactive dyes, due to the strong oxidizing power of •OH radicals. They are often conducted under acidic conditions, typically around pH 3, as the generation of •OH is favored at lower pH.

Research on the application of Fenton and photo-Fenton processes for reactive blue dyes focuses on optimizing parameters such as the concentrations of iron ions and hydrogen peroxide, pH, and reaction time. Studies have shown that photo-Fenton processes generally exhibit higher degradation efficiencies compared to the classical Fenton process due to the enhanced generation of •OH radicals under irradiation. For instance, research on methylene blue degradation, a dye structurally related to some reactive blue dyes, has demonstrated higher COD removal efficiency with the photo-Fenton process compared to Fenton alone.

Electrochemical Oxidation of this compound

Electrochemical oxidation is an advanced wastewater treatment technique that utilizes electrical energy to drive redox reactions, leading to the degradation of organic pollutants. In this process, pollutants are oxidized at the anode, either directly by electron transfer or indirectly by reactive species generated electrochemically, such as hydroxyl radicals or active chlorine species.

Various electrode materials have been investigated for the electrochemical oxidation of reactive dyes, including platinum, titanium coated with metal oxides (e.g., Ti/RuO₂, Ti/SnO₂/SbO(x)/RuO₂), and carbon-based electrodes. The choice of electrode material significantly influences the efficiency and mechanism of degradation.

Research on the electrochemical oxidation of reactive blue dyes, such as Reactive Blue 19 and Reactive Blue 4

Hybrid and Synergistic Advanced Oxidation Systems for this compound Treatment

Hybrid and synergistic advanced oxidation systems combine different AOPs or integrate AOPs with other treatment methods to enhance the generation of reactive species, such as hydroxyl radicals (•OH) and sulfate (B86663) radicals (SO₄•⁻), for improved degradation of recalcitrant organic pollutants like reactive dyes mdpi.commostwiedzy.plmostwiedzy.plmdpi.com. These systems aim to overcome the limitations of individual processes, leading to higher efficiency, faster degradation rates, and potential mineralization of the target compounds mdpi.commostwiedzy.pl.

Research into hybrid AOPs for dye degradation has explored various combinations, including hydrodynamic cavitation coupled with oxidants like hydrogen peroxide (H₂O₂) or ozone (O₃), UV irradiation combined with H₂O₂, O₃, or photocatalysts, and Fenton-based processes integrated with UV or ultrasound mdpi.commostwiedzy.plmostwiedzy.plmdpi.commdpi.comresearchgate.net. While specific studies focusing solely on hybrid AOPs for this compound (CAS 13324-20-4) are limited in the provided search results, studies on similar reactive dyes and the general principles of these hybrid systems offer valuable insights.

For instance, hybrid processes based on hydrodynamic cavitation have shown significant synergistic effects in the degradation of dyes, with combinations like hydrodynamic cavitation and ozonation demonstrating ultrafast degradation and high synergistic coefficients for other dye types mostwiedzy.plmostwiedzy.pl. The combination of UV irradiation with photocatalytic materials like ZnO has also been investigated for the degradation of azo dyes, showing high removal efficiency across different pH ranges nih.gov. Fenton and photo-Fenton processes, which involve the generation of hydroxyl radicals through the reaction of Fe²⁺ with H₂O₂, have also been studied for reactive dye degradation, with efficiency influenced by parameters like pH and the concentrations of H₂O₂ and Fe²⁺ mdpi.comresearchgate.net.

The synergistic effect in these hybrid systems arises from the complementary mechanisms of radical generation and pollutant interaction. For example, cavitation can enhance mass transfer and create localized hotspots that promote chemical reactions, while UV irradiation can activate photocatalysts or photolyze oxidants to produce reactive species mostwiedzy.plmdpi.com. The effectiveness of these hybrid systems is often evaluated by assessing parameters such as decolorization efficiency, chemical oxygen demand (COD) reduction, and the formation of intermediate products mdpi.commostwiedzy.pl.

Biotechnological Approaches to this compound Bioremediation

Biotechnological approaches offer an environmentally friendly and potentially cost-effective alternative or complement to physicochemical methods for the treatment of textile dyes mangalayatan.inmdpi.com. Microbial degradation, utilizing the metabolic capabilities of bacteria, fungi, and algae, is a key component of these strategies mangalayatan.inmdpi.comijcmas.com.

Microbial Degradation Research

Microbial degradation of reactive dyes involves the breakdown of complex dye molecules into simpler, less toxic, or even completely mineralized compounds through the action of microbial enzymes mdpi.comijcmas.com. This process can occur under aerobic, anaerobic, or sequential aerobic-anaerobic conditions, depending on the microbial strains and the chemical structure of the dye ijcmas.comresearchgate.net.

Isolation and Characterization of this compound-Degrading Microbial Strains

The isolation and characterization of microbial strains capable of degrading specific reactive dyes, including this compound, are fundamental steps in developing effective bioremediation strategies mangalayatan.injabonline.inpjoes.comidosi.org. Researchers screen various environments, such as textile industry effluents and dye-contaminated soils, for microorganisms that exhibit decolorization activity mangalayatan.injabonline.inpjoes.comidosi.org.

Studies have reported the isolation of various bacterial strains with the potential to degrade reactive dyes. These include species belonging to genera such as Enterobacter, Pseudomonas, Alcaligenes, Bacillus, and Acinetobacter jabonline.inpjoes.comidosi.orghhu.edu.cn. For instance, a novel bacterial strain Enterobacter CU2004, isolated from industrial waste, showed significant potential for degrading Reactive Blue 222 jabonline.in. Pseudomonas sp. BDS 2 and Alcaligenes sp. BDS 9 were isolated from contaminated soil and demonstrated efficient decolorization of Reactive Blue 221 pjoes.com. Pseudomonas aeruginosa strain OS4, isolated from a textile industry waste disposal site, was found to be potent in degrading Reactive Blue azo dye researchgate.net. While direct mentions of strains specifically isolated for this compound (CAS 13324-20-4) are less frequent in the provided snippets, the successful isolation of diverse microbes for degrading structurally similar reactive blue and anthraquinone dyes suggests the feasibility of finding this compound degraders researchgate.netijcmas.com.

Characterization of these isolates typically involves morphological, biochemical, and genetic analysis (e.g., 16S rRNA gene sequencing) to identify the strains jabonline.inpjoes.comijcmas.com. Their dye degradation potential is assessed through decolorization efficiency tests under various conditions jabonline.inpjoes.comijcmas.com.

Elucidation of Microbial Biodegradation Pathways for this compound

Understanding the metabolic pathways microbes use to degrade reactive dyes is crucial for optimizing bioremediation processes and assessing the toxicity of intermediate products mdpi.comresearchgate.net. While detailed pathways can be complex and strain-specific, general mechanisms for reactive dye degradation have been proposed.

For azo dyes, the initial step often involves the reductive cleavage of the azo bond (-N=N-) catalyzed by azoreductases, leading to the formation of potentially toxic aromatic amines mangalayatan.inijcmas.comresearchgate.net. These aromatic amines may then be further degraded under aerobic conditions through pathways involving oxygenase and hydroxylase enzymes researchgate.net.

This compound is an anthraquinone dye sigmaaldrich.comresearchgate.net. Degradation pathways for anthraquinone dyes can differ from those for azo dyes. Research on the biodegradation of anthraquinone dyes by bacterial granules suggested the involvement of pathways like benzoate (B1203000) degradation researchgate.net. Metagenomic studies have indicated the role of microbial communities, including Clostridia, Actinobacteria, and Proteobacteria, in the biotransformation and tolerance of high concentrations of Reactive Blue 4 (CI 61205), an anthraquinone dye structurally related to this compound sigmaaldrich.comresearchgate.net. Upregulation of xenobiotic degradation pathways has been observed during dye exposure researchgate.net.

Techniques such as UV-Visible spectroscopy, FTIR, HPLC, and GC-MS are used to monitor dye decolorization, identify intermediate metabolites, and elucidate degradation pathways researchgate.netjabonline.inpjoes.com.

Enzymatic Biotransformation of this compound: Laccase and Other Enzyme Systems

Enzymes play a pivotal role in the microbial biotransformation of reactive dyes mangalayatan.inmdpi.combiorxiv.orgresearchgate.net. Oxidoreductase enzymes, in particular, are frequently involved in the initial steps of dye degradation mangalayatan.inmdpi.comresearchgate.netresearchgate.net.

Laccases (EC 1.10.3.2), multicopper oxidases, are among the most studied enzymes for dye decolorization and degradation biorxiv.orgua.ptnih.gov. They catalyze the oxidation of phenolic and non-phenolic aromatic compounds, including many reactive dyes, by reducing molecular oxygen to water ua.ptnih.gov. Laccases have broad substrate specificity and can act on recalcitrant aromatic dyes biorxiv.orgua.pt. Fungal laccases are well-known for their dye degradation capabilities, but bacterial laccases have also shown promise, with some bacterial spores containing laccases stable at high temperatures and pH values nih.govresearchgate.net.

Other enzymes involved in reactive dye biotransformation include azoreductases (primarily for azo dyes), peroxidases (like lignin (B12514952) peroxidase and manganese-dependent peroxidase), and oxidases mangalayatan.inmdpi.comresearchgate.netresearchgate.net. These enzymes can act intracellularly or extracellularly and may require mediators to enhance their activity on certain substrates mdpi.combiorxiv.org.

Studies have demonstrated the ability of laccases from various sources to decolorize reactive dyes, including Reactive Blue 4 ua.pt. The enzymatic biotransformation can lead to the formation of free radicals, which may undergo further polymerization or degradation reactions ua.pt.

Optimization of Microbial Bioremediation Conditions for this compound

Optimizing the environmental and nutritional conditions for microbial growth and enzyme activity is critical for maximizing the efficiency of reactive dye bioremediation jabonline.inpjoes.comijcmas.comjmbfs.orgpsu.eduresearchgate.net. Key parameters include temperature, pH, initial dye concentration, incubation time, presence of co-substrates (carbon and nitrogen sources), and aeration conditions jabonline.inpjoes.comijcmas.comjmbfs.orgpsu.eduresearchgate.net.

Research has shown that the optimal conditions for microbial decolorization vary depending on the specific microbial strain and the dye structure jabonline.inpjoes.comijcmas.com. For instance, studies on the optimization of reactive dye degradation by different bacterial strains have identified optimal temperature ranges, typically between 30°C and 40°C, and optimal pH values, often around neutral to slightly alkaline (pH 7-8) jabonline.inpjoes.comijcmas.comresearchgate.net.

The initial dye concentration can significantly impact microbial activity, with higher concentrations potentially inhibiting degradation jabonline.inijcmas.com. The presence and type of carbon and nitrogen sources in the growth medium can also influence decolorization efficiency, as microbes may utilize the dye as a primary substrate or require additional nutrients for optimal growth and enzyme production jabonline.inijcmas.comjmbfs.org.

Various optimization techniques, such as one-factor-at-a-time experiments and response surface methodology (RSM), are employed to determine the most favorable conditions for reactive dye biodegradation jabonline.inpsu.eduresearchgate.net. These studies provide valuable data for designing and operating biological treatment systems for effluents containing this compound.

Parameter	Typical Optimized Range (Examples from Literature)	Notes
Temperature	30-40 °C jabonline.inijcmas.comjmbfs.org	Varies with microbial strain.
pH	7-8 jabonline.inpjoes.comijcmas.comresearchgate.net	Can vary; some microbes tolerate wider ranges.
Initial Dye Conc.	Varies (e.g., 100-249 ppm jabonline.in, 50-300 mg/L pjoes.comijcmas.com)	Higher concentrations can be inhibitory.
Incubation Time	Varies (e.g., 24-96 hours ijcmas.com, 1 day researchgate.net)	Depends on microbial strain, dye concentration, and conditions.
Carbon Source	Lactose, Sucrose, Glucose, Starch, Fructose jabonline.injmbfs.org	Specific optimal source depends on the microbe.
Nitrogen Source	Yeast extract, Peptone, Casein jabonline.injmbfs.org	Specific optimal source depends on the microbe.
Inoculum Size	2-10% (v/v) pjoes.com	Higher inoculum generally leads to faster decolorization.
Aeration Conditions	Static (anoxic/anaerobic) or Aerobic ijcmas.comresearchgate.netpjoes.com	Azo dye reduction often favors anaerobic conditions initially.

Note: The ranges and optimal conditions listed are examples from studies on various reactive dyes and may not be directly applicable to all this compound degradation processes without specific experimental determination.

Application of Aerobic Bacterial Granules in this compound Bioreactors

Aerobic bacterial granules (ABGs) represent an innovative technology for wastewater treatment, offering advantages over conventional activated sludge systems, such as lower investment costs, reduced space requirements, excellent settling properties, and high tolerance to chemical toxicity mdpi.com. ABGs have demonstrated effectiveness in decolorizing reactive dyes, including anthraquinone-based dyes nih.govresearchgate.net.

Research has shown that ABGs can effectively decolorize reactive dyes over a broad range of pH (5.0–11.0) and temperature (20–60 °C) researchgate.net. They have also exhibited tolerance to high concentrations of dyes researchgate.net. For instance, in one study using aerobic bacterial granules for the treatment of Reactive Blue HERD dye (an anthraquinone dye), the granules effectively decolorized 99.2% of the dye under static conditions within broad pH and temperature ranges researchgate.net. The ABGs showed tolerance towards high dye concentrations, up to 6000 mg/L researchgate.net. Even with a continuous supply of dye, the ABGs maintained their decolorization capacity, suggesting their potential for commercial application in textile effluent treatment researchgate.net.

Metagenomic analysis of ABGs has indicated the predominant role of various bacterial phyla, including Firmicutes, Proteobacteria, Acidobacteria, and Bacteroidetes, in dye degradation researchgate.net. Imputed metagenomics has revealed the higher expression of metabolic and xenobiotic biotransformation pathways during dye degradation by ABGs researchgate.net.

Studies using up-flow packed bed bioreactors with aerobic bacterial granules have also shown promising results for the removal of anthraquinone-based dyes. One study reported a maximum removal efficiency of 90% with loading rates varying between 100 and 300 mg/L/day researchgate.net. This suggests that aerobic bacterial granules can be a sustainable technology for the remediation of dye effluent containing organic and inorganic materials researchgate.net.

Phytoremediation Potential and Mechanisms for this compound

Phytoremediation, a biological reclamation technique utilizing plants, is gaining attention as an environmentally friendly and cost-effective method for treating dye-contaminated wastewater researchgate.netbiorxiv.org. This approach leverages the ability of plants and their associated microorganisms to remove, detoxify, or immobilize pollutants biorxiv.orgresearchgate.net.

While specific research on the phytoremediation of this compound is not extensively detailed in the provided snippets, studies on the phytoremediation of other reactive blue dyes and textile dyes in general offer insights into the potential mechanisms applicable to this compound, given its classification as a reactive anthraquinone dye smolecule.combiorxiv.org.

Phytoremediation mechanisms can involve several processes:

Adsorption: Dyes can be adsorbed onto the surface of plant roots researchgate.netacs.org. Studies have investigated the use of bioadsorbents derived from plants, such as water hyacinth root powder, for the adsorption of reactive blue dyes researchgate.net. The adsorption capacity can be influenced by factors such as pH, adsorbent dose, dye concentration, and temperature researchgate.net.

Uptake and Translocation: Once adsorbed, dye molecules can be assimilated into plant tissues, particularly within the roots acs.org.

Degradation: Plants and their associated microbial communities, especially in the rhizosphere, can metabolize and degrade dye molecules researchgate.nettandfonline.com. Plant cell cultures have been used to study the physiological and biochemical mechanisms involved in dye degradation researchgate.net. The metabolic pathways employed by rhizospheric microbial communities are considered primary drivers of pollutant remediation in some phytoremediation systems tandfonline.com.

Enzymatic Activity: Plants and their microbes produce enzymes that can break down complex dye structures tandfonline.com. For instance, ligninolytic enzymes produced by fungi have been theorized to degrade pollutants like polycyclic aromatic hydrocarbons (PAHs), a mechanism potentially relevant to the degradation of the anthraquinone core of this compound tandfonline.com.

Detoxification: Plants can detoxify pollutants through various mechanisms, including conjugation and sequestration tandfonline.com.

Research on the phytoremediation of other reactive dyes has demonstrated successful decolorization using various plant species researchgate.netacs.org. For example, Solanum virginianum has shown potential for decolorizing Reactive Turquoise Blue H5G (Reactive Blue 25), another reactive dye biorxiv.orgresearchgate.net. Studies often involve assessing the decolorization efficiency at different dye concentrations and analyzing the resulting metabolites to confirm detoxification nih.govresearchgate.net.

The effectiveness of phytoremediation can be influenced by factors such as plant species, dye concentration, contact time, and environmental conditions researchgate.netacs.org. Combining adsorption with phytoremediation in multi-step processes has been proposed as a potential approach for treating wastewater with high dye concentrations researchgate.net.

Spectroscopic Techniques for Quantitative Analysis of this compound and its Metabolites

Spectroscopic techniques, such as UV-Vis and FTIR spectroscopy, are fundamental tools for the analysis of this compound and its transformation products. UV-Vis spectroscopy is commonly used for the quantitative analysis of dyes in aqueous solutions by monitoring absorbance changes at the maximum absorbance wavelength of the dye pjoes.comresearchgate.net. For Reactive Blue 221, the maximum absorbance was monitored at 615 nm pjoes.com. UV-Vis spectroscopy can confirm the presence of characteristic chromophores, such as the copper phthalocyanine (B1677752) chromophores in some reactive blue dyes, which exhibit a maximum absorbance at 620–630 nm . Changes in UV-Vis spectra over time can indicate the degradation or transformation of the dye molecule mdpi.com.

FTIR spectroscopy provides information about the functional groups present in Reactive Blue dyes and their degradation products pjoes.comresearchgate.netncsu.edu. By analyzing shifts or disappearance of peaks in the FTIR spectrum, researchers can identify alterations in the dye's chemical structure due to degradation processes researchgate.net. For instance, FTIR can identify sulfonic acid (1030–1200 cm⁻¹) and triazine (1550–1600 cm⁻¹) groups in reactive dyes . Changes in peaks corresponding to amine, aromatic nitro groups, and sulfoxide (B87167) have been observed after the degradation of reactive blue dyes researchgate.net. ATR-FTIR is also used to study interactions of reactive dyes with materials like cotton fabrics mdpi.com.

NMR spectroscopy, particularly ¹H NMR, is another powerful spectroscopic technique used in metabolomics research for identifying and quantifying metabolites nih.govcreative-proteomics.comnih.gov. It provides detailed information about the molecular structure and can be used for quantitative analysis without extensive sample preparation creative-proteomics.comnih.gov. While not exclusively focused on this compound in the provided snippets, NMR's capability in structural elucidation and quantification of small molecules makes it relevant for analyzing dye metabolites nih.gov.

Table 1: Spectroscopic Techniques Used in Reactive Blue Dye Analysis

Technique	Application	Key Information Provided
UV-Vis Spectroscopy	Quantitative analysis of dyes, monitoring decolorization, studying interactions	Maximum absorbance (λmax), absorbance changes over time, presence of chromophores
FTIR Spectroscopy	Identification of functional groups, monitoring structural changes during degradation	Presence and changes in characteristic peaks (e.g., sulfonic acid, triazine, amine)
NMR Spectroscopy	Structural elucidation of metabolites, quantitative analysis of metabolites	Detailed molecular structure, quantitative data

Chromatographic Separation and Identification of this compound Degradation Products (e.g., HPLC-MS, GC-MS)

Chromatographic techniques coupled with mass spectrometry are essential for separating complex mixtures and identifying individual components, particularly the degradation products of this compound. HPLC-MS and GC-MS are widely used for this purpose researchgate.netjabonline.innih.govniscpr.res.innih.gov.

HPLC is effective for separating a wide range of metabolites based on their interactions with a stationary phase and mobile phase creative-proteomics.com. It is particularly useful for analyzing polar and non-volatile compounds creative-proteomics.com. HPLC coupled with UV detection is used to monitor the disappearance of the parent dye peak and the appearance of new peaks corresponding to degradation products nih.gov. For instance, HPLC analysis of degraded Navy blue HER (Reactive Blue 171) showed the appearance of several new peaks compared to the control dye, indicating the formation of metabolites nih.gov.

Mass spectrometry (MS), often coupled with chromatography (HPLC-MS or GC-MS), provides detailed structural information and allows for the identification of unknown compounds by analyzing their mass-to-charge ratio and fragmentation patterns nih.govcreative-proteomics.commdpi.com. LC-MS, including LC-ESI-MS and LC-QTOF-MS/MS, has been used for the separation and identification of reactive dyes and their hydrolysis and degradation products researchgate.netresearchgate.netnih.gov. GC-MS is suitable for the analysis of volatile and semi-volatile degradation products after separation by gas chromatography jabonline.inniscpr.res.innih.govnih.gov. Derivatization may be required for less volatile compounds to be analyzed by GC-MS shimadzu.com. Studies on the degradation of Reactive Blue 171 and Reactive Blue 222 have successfully employed GC-MS to identify the resulting metabolites jabonline.inniscpr.res.in. The identification of degradation products by techniques like LC-MS and GC-MS helps in understanding the degradation pathways of reactive dyes nih.gov.

Table 2: Chromatographic and Mass Spectrometric Techniques for Degradation Product Analysis

Technique	Application	Separation Mechanism	Detection Method
HPLC-UV	Monitoring disappearance of parent dye, appearance of metabolites	Partitioning between stationary and mobile phases	UV-Vis absorbance
HPLC-MS (LC-MS)	Separation and identification of polar/non-volatile compounds	Partitioning between stationary and mobile phases	Mass Spectrometry
GC-MS	Separation and identification of volatile/semi-volatile compounds	Partitioning between stationary and gaseous mobile phase	Mass Spectrometry

Development of Electrochemical Sensors for this compound Detection and Monitoring

Electrochemical sensors offer a promising approach for the detection and monitoring of chemical compounds due to their potential for real-time analysis, sensitivity, and cost-effectiveness nsf.govrsc.orgacs.org. While the provided information does not specifically detail electrochemical sensors developed for this compound, it highlights the general principles and applications of electrochemical sensors that could be relevant for dye detection.

Electrochemical sensors work by converting a chemical or biological event into a measurable electrical signal, such as current, voltage, or impedance mdpi.comacs.org. They are well-suited for detecting reactive species and can be designed for continuous monitoring nsf.govrsc.orgmdpi.com. The development of electrochemical sensors often involves modifying the electrode surface with various materials, including nanomaterials like graphene, carbon nanotubes, and metal nanoparticles, to enhance sensitivity and selectivity acs.org.

The principles discussed in the context of detecting other analytes, such as reactive oxygen species or heavy metal ions, could potentially be applied to the development of sensors for this compound nsf.govacs.org. The ability of electrochemical sensors to function in complex matrices and their potential for miniaturization make them attractive for environmental monitoring of dyes in wastewater rsc.orgmdpi.comnih.gov.

Advanced Biosensor Platforms for this compound Sensing

Biosensors represent a class of sensors that integrate a biological recognition element with a transducer to detect specific analytes mdpi.comacs.org. These platforms offer high specificity due to the selective binding of bioreceptors to their target molecules mdpi.com. While direct examples of biosensors specifically for this compound were not found in the provided snippets, the general advancements in biosensor technology are relevant.

Electrochemical biosensors are a significant category, combining biological recognition with electrochemical transduction mdpi.comnih.gov. These can include enzymatic sensors, immunosensors, and DNA sensors mdpi.com. The use of nanomaterials can further enhance the sensitivity and performance of biosensors acs.orgnih.gov.

The development of advanced biosensor platforms, such as those based on photonic integrated circuits or utilizing aptamers, demonstrates the potential for highly sensitive and specific detection of various substances in complex samples nih.govmdpi.com. Aptamer-based electrochemical sensors, for instance, are highlighted for their ability to measure molecular targets in real-time and function in undiluted biological media nih.gov. These advancements suggest that biosensor technology could be adapted for the specific and sensitive detection of this compound or its key degradation products in environmental samples.

Table 3: Potential Sensor Technologies for this compound Detection

Sensor Type	Principle	Potential Advantages for Dye Detection
Electrochemical Sensor	Converts chemical/biological event to electrical signal	Real-time monitoring, sensitivity, cost-effectiveness
Biosensor	Integrates biological recognition with a transducer	High specificity, potential for real-time measurement

Compound Names and PubChem CIDs:

Theoretical and Computational Investigations of Reactive Blue 24

Quantum Chemical Studies on Reactive Blue Dye Molecular Structure and Reactivity

Quantum chemical methods, particularly Density Functional Theory (DFT), are fundamental for investigating the electronic structure and reactivity of molecules. These studies can determine optimized molecular geometries, electronic properties, and potential reactive sites within the dye molecule. For complex molecules like reactive blue dyes, which typically contain extensive conjugated systems and various functional groups, quantum chemical calculations can provide crucial information about their intrinsic properties.

Studies on related compounds and general organic molecules demonstrate the application of DFT to calculate parameters such as the energies of frontier molecular orbitals (HOMO and LUMO), the energy band gap, ionization potential, electron affinity, chemical hardness, chemical softness, electronegativity, chemical potential, and the electrophilicity index nih.govmdpi.com. These descriptors are essential for predicting a molecule's reactivity and its propensity to participate in chemical reactions. For instance, the molecular electrostatic potential (MEP) surface can identify regions most susceptible to nucleophilic or electrophilic attack, visualized through color mapping mdpi.com. Topological analyses of electron density, such as the Electron Localization Function (ELF) and Non-Covalent Interactions (NCI), further help in understanding bonding patterns and weak interactions that influence molecular behavior and reactivity mdpi.com.

While specific quantum chemical parameters for Reactive Blue 24 were not found, PubChem entries for Reactive Blue 247 (C₂₆H₂₆N₂O₆) nih.gov and Reactive Blue 246 (C₃₈H₃₄N₂O₆) nih.govuni.lu provide basic computed properties and structural identifiers like IUPAC names, InChI keys, and SMILES strings, which serve as starting points for quantum chemical calculations. The molecular structure of Reactive Blue 4 (C₂₃H₁₄Cl₂N₆O₈S₂) has also been depicted in the context of anodic oxidation studies sigmaaldrich.comresearchgate.net.

Molecular Dynamics Simulations of Reactive Blue Dye Interactions with Adsorbent Surfaces

Molecular dynamics (MD) simulations are invaluable for studying the dynamic interactions between dye molecules and adsorbent surfaces, providing insights into adsorption mechanisms, kinetics, and thermodynamics. Although direct MD studies on this compound were not found in the search results, research on the adsorption of other dyes like methylene (B1212753) blue (MB) and crystal violet (CV) on various adsorbents using MD simulations highlights the applicability of this technique rsc.orgmdpi.comresearchgate.net.

MD simulations can reveal how dye molecules orient themselves on a surface, the strength of their interactions (binding energies), and the influence of factors like surface morphology and the presence of surface functional groups mdpi.comresearchgate.net. For example, simulations have shown that the adsorption behavior of dyes can vary significantly between flat and corrugated surfaces, with localized adsorption observed in valleys of corrugated structures mdpi.comresearchgate.net. The presence of surface hydroxyl groups, often found on activated carbon adsorbents, can influence dye adsorption by interacting with water molecules and potentially preventing dye access to certain regions mdpi.comresearchgate.net.

Computational modeling techniques, including Monte Carlo space exploration and adsorption locator calculations, are often coupled with MD to identify the most stable adsorption configurations by searching for low adsorption energy states ajgreenchem.com. These simulations can help determine if adsorption is primarily driven by physisorption or chemisorption and whether it follows a monolayer or multilayer model, which can be correlated with experimental adsorption isotherm data (e.g., Langmuir or Freundlich models) rsc.orgajgreenchem.com.

Computational Modeling of Reactive Blue Dye Degradation and Transformation Pathways

Computational modeling is increasingly used to predict and understand the degradation pathways of organic pollutants, including reactive dyes. These methods can elucidate reaction mechanisms, identify potential intermediates, and assess the feasibility of different degradation routes.

DFT calculations can be used to investigate specific degradation steps, such as the cleavage of chemical bonds or the formation of new species, by calculating reaction energies and transition states mdpi.com. For instance, DFT has been applied to study the demethylation of methylene blue initiated by reactive oxygen species, identifying energetically favorable pathways mdpi.com.

In silico software programs, which utilize a knowledge base of chemical transformations and functional group reactivity, can predict potential degradation products under various environmental conditions (e.g., hydrolysis, oxidation, photolysis) acs.org. These programs can assign likelihood scores to predicted transformations, aiding in the identification of the most probable degradation pathways acs.org. This computational approach complements experimental studies that identify degradation intermediates using analytical techniques like GC-MS researchgate.net.

Experimental studies on the degradation of Reactive Blue 4 and Reactive Blue 160 have identified various transformation processes, including the destruction of the chromophoric group, hydroxylation of aromatic rings, desulfonation, decarboxylation, and subsequent ring opening researchgate.netscience.gov. Computational modeling can support these experimental observations by providing mechanistic details and confirming the energetic favorability of proposed steps.

Application of Machine Learning and Chemoinformatics in Reactive Blue Dye Research

Machine learning (ML) and chemoinformatics approaches are powerful tools for analyzing complex chemical data, predicting molecular properties, and accelerating the discovery and design of materials and processes relevant to reactive dye research. Chemoinformatics, broadly defined as the application of computational and informational techniques to chemical problems, utilizes molecular descriptors derived from theoretical chemistry, including quantum chemical calculations and MD simulations chemrxiv.org.

Quantum-chemoinformatics specifically leverages quantum chemical descriptors to build predictive models for chemical reactivity and reaction outcomes chemrxiv.org. ML models, in conjunction with molecular fingerprints (numerical representations of molecular structures), can be trained on datasets to predict properties relevant to dye treatment, such as adsorption capacity on different materials or the likelihood of degradation mdpi.com. This enables high-throughput computational screening of potential adsorbents or catalysts for dye removal mdpi.com.

ML is also being applied to predict chemical reaction outcomes and identify reactive sites within molecules, which is directly relevant to understanding dye degradation and transformation pathways acs.org. Furthermore, ML techniques can be used to accelerate the acquisition of high-level quantum chemical data, making complex calculations more accessible for building large datasets for chemoinformatic studies chemrxiv.org. While specific applications of ML and chemoinformatics directly on this compound were not found, the general methodologies are highly applicable to predicting its environmental behavior, potential degradation products, and interactions with various treatment materials.

Environmental Transformation and Fate Research of Reactive Blue 24

Persistence and Non-Biological Degradation Pathways in Aquatic Systems

Reactive dyes, including those with anthraquinone (B42736) structures like Reactive Blue 24, are generally known for their persistence in aquatic environments. nih.govresearchgate.nettandfonline.comeeer.orgresearchgate.net This persistence is attributed to their complex aromatic structures and high water solubility, which make them resistant to conventional biological treatment processes. frontiersin.org The presence of these stable dyes in water bodies can reduce light penetration, negatively impacting photosynthetic activity in aquatic flora and potentially leading to oxygen depletion. tandfonline.com

Non-biological degradation pathways for reactive dyes in aquatic systems can include processes such as hydrolysis, photolysis, and chemical oxidation. Hydrolysis, the reaction with water, can occur, potentially altering the dye's structure. nih.govfrontiersin.orgzjtextile.com.cn While specific data on the rate and extent of this compound hydrolysis in various aquatic conditions is limited in the reviewed literature, hydrolysis is a known initial step in the breakdown of some reactive dyes. nih.govfrontiersin.orgzjtextile.com.cn

Photolysis, the degradation induced by light, and chemical oxidation through various natural or introduced oxidizing agents can also contribute to the transformation of reactive dyes. researchgate.nettandfonline.comeeer.orgresearchgate.netlew.roscientific.netresearchgate.netacs.org Advanced oxidation processes (AOPs) are often employed in wastewater treatment to enhance the degradation of recalcitrant organic pollutants like reactive dyes through the generation of reactive species such as hydroxyl radicals. eeer.orgresearchgate.net However, the effectiveness of these pathways for the complete mineralization of this compound in natural aquatic environments without intervention may be limited due to the dye's inherent stability.

Identification and Research into Transformation Products of this compound

Research into the environmental fate of this compound has included investigations into its transformation products, particularly during biological degradation processes. Studies have shown that this compound can undergo degradation by aerobic bacterial granules, and research has explored the involvement of the benzoate (B1203000) degradation pathway in this process. researchgate.net This suggests that the breakdown of this compound by certain microbial communities may lead to the formation of intermediate compounds structurally related to benzoate. researchgate.net

While specific transformation products of this compound are not extensively detailed in the available literature, studies on the degradation of similar anthraquinone reactive dyes, such as Reactive Blue 4, provide insight into the types of products that may form. For instance, enzymatic degradation of Reactive Blue 4 has been reported to yield probable transformation products including benzoic acid derivatives like 2-formylbenzoic acid and 1,2,4,5-tetrahydroxy-3-benzoic acid, as well as sulfonated compounds such as 2,3,4-trihydroxybenzenesulfonic acid and 1,2,3,4-pentahydroxybenzene. nih.govfrontiersin.orgsigmaaldrich.com These findings from analogous compounds support the potential for the breakdown of the complex anthraquinone structure of this compound into simpler aromatic and sulfonated molecules under appropriate degradation conditions.

Analytical techniques commonly employed in the identification and characterization of reactive dye transformation products include High-Performance Liquid Chromatography (HPLC), Fourier Transform Infrared Spectroscopy (FTIR), Gas Chromatography-Mass Spectrometry (GC-MS), UV-Visible Spectroscopy, and Liquid Chromatography-Mass Spectrometry (LC-MS). frontiersin.orgacs.orgnih.gov These methods allow for the separation, detection, and structural elucidation of intermediate and final degradation products, providing valuable information on the degradation pathways and the persistence of the original dye structure.

Future Research Directions and Emerging Paradigms in Reactive Blue 24 Studies

Integration of Nanotechnology in Reactive Blue 24 Remediation Strategies

Nanotechnology offers promising avenues for the remediation of reactive dyes. Nanomaterials, such as nanoparticles and nanocomposites, possess unique properties like high surface area and catalytic activity, which can enhance dye removal efficiency. nih.govbiointerfaceresearch.com

Nano-bioremediation, which combines the benefits of nanoparticles and biological processes, has emerged as a viable and environmentally friendly approach for effective dye removal. nih.gov For instance, studies have explored the use of microorganisms for the nano-bioremediation of contaminants, including dyes. nih.govnih.gov The development of nanoparticles by environmentally friendly microbes is helpful for this purpose. nih.gov

Nanoparticles based on advanced oxidation processes (AOPs) are also being investigated for environmental remediation. researchgate.net Heterogeneous photocatalysis, utilizing semiconductors like TiO₂ and ZnO as photocatalysts, is a promising and sustainable alternative for water remediation, and nanotechnology can help overcome some of the disadvantages of these compounds. researchgate.net For example, a PANI-TiO₂ nanocomposite showed better visible light-mediated photocatalytic activity than TiO₂ for the degradation of Reactive Blue 19 dye. researchgate.net ZnO nanoparticles synthesized using polysaccharides also showed high degradation efficiency for Rhodamine B dye under visible light. researchgate.net

Nano adsorbents, nanoparticles with high adsorption and desorption properties, are being developed for the effective remediation of harmful textile dyes. biointerfaceresearch.com These materials can be synthesized from both inorganic and organic sources. biointerfaceresearch.com Manipulating the inner surface and outer functionalization of nano-adsorbents is crucial for efficient adsorption and degradation of dye molecules. biointerfaceresearch.com Carbon nanotubes (CNTs), including single-walled carbon nanotubes (SWCNTs), have shown potential for the adsorption of reactive blue dyes. biointerfaceresearch.comscienceopen.com Studies have indicated that reactive blue dyes can be adsorbed onto SWCNTs through electrostatic interaction. scienceopen.com

Research findings in this area include:

A PANI-TiO₂ nanocomposite achieved complete degradation of 50 mg/L Reactive Blue 19 dye at an optimum catalyst loading of 1 g/L under visible light. researchgate.net

ZnO nanoparticles synthesized using polysaccharides showed 95% degradation efficiency of Rhodamine B after 75 minutes under visible light irradiation and exhibited good reusability. researchgate.net

Adsorption studies of Reactive Blue 29 onto SWCNTs revealed that the adsorption was well explained by the BET model and changed to the Freundlich isotherm when SWCNTs were used after a peroxy acid treatment. scienceopen.com

These studies highlight the potential of integrating nanotechnology with various remediation strategies to enhance the removal and degradation of reactive blue dyes from wastewater.

Sustainable and Green Chemistry Approaches for this compound Treatment

Sustainable and green chemistry approaches are gaining traction for treating reactive dye-containing wastewater, aiming to minimize environmental impact and promote resource efficiency. iwaponline.comrsc.org This involves utilizing eco-friendly materials, reducing energy consumption, and developing processes that generate less hazardous byproducts. iwaponline.comrsc.org

Biological treatment methods, which use microorganisms to degrade and remove dyes, are considered environmentally friendly and sustainable. iwaponline.comnih.govmdpi.com Various microbes, including bacteria, fungi, yeast, algae, and actinomycetes, are being utilized for treating textile dyes in aquatic environments. nih.gov For instance, white rot fungi have shown effectiveness in degrading anthraquinone (B42736) dyes like Reactive Blue 4. frontiersin.org Aerobic bacterial granules have also demonstrated the ability to effectively decolorize and tolerate high concentrations of Reactive Blue 4 dye. researchgate.net

Enzyme-mediated degradation is another green chemistry approach. Laccase and peroxidase enzymes from fungi can effectively decontaminate azo dyes through catalysis. nih.gov Studies have shown that laccase enzymes immobilized in vault nanoparticles achieved significant decolorization of reactive blue 19. nih.gov

Sustainable approaches also involve exploring alternative, less hazardous chemicals and optimizing existing processes to reduce their environmental footprint. rsc.org This includes investigating the use of renewable starting materials and developing more biodegradable dyes. rsc.org

Research findings in this area include:

A white rot fungus, Antrodia P5, effectively degraded 1000 mg/L Reactive Blue 4 with 95% decolorization in 24 hours under shaking conditions and could tolerate high dye concentrations and a wide range of pH values. frontiersin.org

Aerobic bacterial granules effectively decolorized Reactive Blue 4 at a wide range of pH (4.0 to 11.0) and temperature (20 to 55 °C) and tolerated high concentrations up to 1000 mg/L. researchgate.net

Treatment of Reactive Blue 4 with Antrodia P5 under the supplementation of Fructus Gardeniae extraction residue significantly enhanced biodegradation performance, achieving 92% decolorization in 12 hours and promoting the abatement of toxicity. frontiersin.org

These studies underscore the potential of biological and enzyme-based methods as sustainable and green alternatives for reactive blue dye treatment.

Development of Integrated Multi-Process Systems for Enhanced this compound Removal

Given the limitations of single treatment methods in completely removing reactive dyes, the development of integrated multi-process systems is a crucial future research direction. iwaponline.com Combining different physical, chemical, and biological processes can lead to synergistic effects, resulting in enhanced dye removal efficiency and mineralization. iwaponline.com

Hybrid techniques can address the shortcomings of individual methods. For example, combining advanced oxidation processes (AOPs) with biological treatment can improve the degradation of recalcitrant dye molecules and subsequent mineralization of the degradation products. iwaponline.com Adsorption followed by biological treatment or oxidation is another potential integrated approach.

Membrane filtration techniques, such as ultrafiltration and reverse osmosis, can be integrated with other processes for effective dye removal. nih.gov For instance, combining ultrasonication with ultrafiltration has shown promising results for reactive dye removal. researchgate.net

Research findings in this area include:

A combination of ultrasonication followed by ultrafiltration achieved a color reduction or removal efficiency of over 85% for reactive dyes, including Reactive Blue 19. researchgate.net

A sequential study on Reactive Blue 29 removal using peroxy acid (an AOP) followed by adsorption onto single-wall carbon nanotubes showed enhanced removal efficiency compared to individual processes. scienceopen.com The maximum color removal in the combination process was 66.3%. scienceopen.com

Fenton oxidation, an AOP, was investigated for treating spent wash-off wastewater from cotton dyeing with reactive dyes, including Reactive Blue 21, achieving a significant reduction (90–95%) of color in 30 minutes. iwaponline.com

These studies demonstrate that integrating multiple processes can provide more effective solutions for the complex challenge of reactive blue dye removal from wastewater.

Novel Analytical Techniques for Real-time, In-situ Monitoring of this compound

Developing novel analytical techniques for real-time, in-situ monitoring of this compound and its degradation products is essential for optimizing treatment processes and ensuring compliance with environmental regulations. biotech-asia.org Traditional off-line methods can be time-consuming and may not provide sufficient spatiotemporal resolution for monitoring dynamic treatment processes. nih.gov

In-situ analytical techniques allow for continuous monitoring of reactions and processes without the need for sample withdrawal and preparation. biotech-asia.orgspectroscopyonline.com Spectroscopic techniques, such as UV-Vis spectroscopy, fluorescence spectroscopy, and Raman spectroscopy, are promising for real-time monitoring of dye concentration and the formation of intermediates. biotech-asia.orgmdpi.com These techniques can offer high selectivity and sensitivity with portable equipment. biotech-asia.org

Miniaturization of analytical devices, such as microfluidics and lab-on-a-chip technologies, can enable efficient and rapid analysis with reduced solvent and chemical consumption. biotech-asia.org Integrating these miniaturized systems with spectroscopic detectors can facilitate real-time, in-situ monitoring. biotech-asia.org

Electrochemical sensors are another area of development for real-time monitoring of pollutants in wastewater. nih.govmdpi.com Advances in sensor technology can lead to the development of sensitive and selective sensors for detecting reactive dyes and their degradation products.

Research in this area is focused on developing techniques that are not only accurate and sensitive but also robust, cost-effective, and suitable for field deployment. mdpi.com

Research findings in this area highlight the potential of various techniques for in-situ monitoring:

Spectroscopic techniques enable great selectivity and sensitivity to be maintained with straightforward, portable equipment, enabling in-situ or in-vivo real-time process monitoring and analysis. biotech-asia.org

Miniaturization in microfluidics and lab-on-a-chip technologies offers a viable solution for greening analytical chemistry by reducing solvent and chemical use. biotech-asia.org

Raman spectroscopy has been demonstrated as a suitable technique for in-situ analysis in high-pressure fluid systems and can be integrated with microfluidic separation processes. biotech-asia.org

These advancements in analytical chemistry are crucial for the effective monitoring and control of future reactive blue dye treatment processes.